molecular formula C13H7ClN2O2 B8597767 2-(2-Chloropyridin-3-yl)-1H-isoindole-1,3(2H)-dione CAS No. 66177-31-9

2-(2-Chloropyridin-3-yl)-1H-isoindole-1,3(2H)-dione

Cat. No. B8597767
CAS RN: 66177-31-9
M. Wt: 258.66 g/mol
InChI Key: YQHDLIUIHNAENI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-Chloropyridin-3-yl)-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C13H7ClN2O2 and its molecular weight is 258.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(2-Chloropyridin-3-yl)-1H-isoindole-1,3(2H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-Chloropyridin-3-yl)-1H-isoindole-1,3(2H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

66177-31-9

Molecular Formula

C13H7ClN2O2

Molecular Weight

258.66 g/mol

IUPAC Name

2-(2-chloropyridin-3-yl)isoindole-1,3-dione

InChI

InChI=1S/C13H7ClN2O2/c14-11-10(6-3-7-15-11)16-12(17)8-4-1-2-5-9(8)13(16)18/h1-7H

InChI Key

YQHDLIUIHNAENI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(C2=O)C3=C(N=CC=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred slurry containing 15 grams of phthalic anhydride, 13 grams of 3-amino-2-chloropyridine, one gram of toluenesulfonic acid and 200 ml. of o-dichlorobenzene was heated at reflux for 6 hours. During this heating period 100 ml. of solvent and 1.8 ml. of water were removed. After cooling to 30° C., 50 ml. of heptane and 10 ml. of water were added and stirring was continued. The solid was collected by filtration and air dried. A 99 percent yield of N-(2-chloro-3-pyridyl) phthalimide, m.p. 156°-7° C., was obtained.
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
13 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.